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3-Ethylpyrrolidine-1-sulfonyl

chloride

Cat. No.: B13230104

Get Quote

Executive Summary
3-Ethylpyrrolidine-1-sulfonyl chloride (CAS 1564741-01-0) is a specialized heterocyclic

building block used primarily in the synthesis of sulfonamide-based pharmacophores.[1][2][3][4]

Like its structural analogs, it functions as a highly electrophilic "warhead" capable of rapid

coupling with amines. However, this reactivity comes with significant safety risks: it is corrosive,

lachrymatory, and violently hydrolytic.

This guide moves beyond generic safety data sheets (SDS) to provide a field-validated protocol

for handling this reagent in drug discovery workflows. The focus is on exclusion of moisture and

controlled quenching, the two critical control points (CCPs) for preventing experimental failure

and personnel injury.

Chemical Identity & Physical Properties[5][6][7][8]
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Property Data

Chemical Name 3-Ethylpyrrolidine-1-sulfonyl chloride

CAS Number 1564741-01-0

Molecular Formula C₆H₁₂ClNO₂S

Molecular Weight 197.68 g/mol

Physical State Liquid (Predicted) / Low-melting solid

Solubility
Soluble in DCM, THF, Ethyl Acetate; Reacts with

Water

Reactivity Class Sulfonyl Chloride (Electrophile)

Hazard Assessment (HSE)
Core Hazards
The sulfonyl chloride moiety (-SO₂Cl) defines the hazard profile. Upon contact with moisture

(atmospheric or interstitial), it hydrolyzes to release hydrogen chloride (HCl) gas and the

corresponding sulfonic acid.

Skin Corrosion (Category 1B): Irreversible damage to skin and mucous membranes upon

contact. The lipophilic ethyl-pyrrolidine ring facilitates rapid dermal absorption, potentially

carrying the corrosive payload deeper into tissue.

Lachrymator: Vapors are highly irritating to the eyes and respiratory tract.[5]

Pressure Hazard: Sealed vials that have absorbed moisture may pressurize due to HCl

generation, posing an explosion risk upon opening.

Personal Protective Equipment (PPE) Matrix
Respiratory: Work strictly within a certified chemical fume hood. If handling >10g outside a

hood, a full-face respirator with acid gas cartridges (Type E/B) is required.

Dermal: Double-gloving is mandatory.
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Inner Layer: Nitrile (4 mil).

Outer Layer: Nitrile (minimum 5 mil) or Neoprene.

Rationale: Sulfonyl chlorides can permeate thin nitrile; the double layer provides a

"sacrificial" barrier and visual indicator of breach.

Ocular: Chemical splash goggles (ANSI Z87.1) are superior to safety glasses due to the

lachrymatory vapor risk.

Storage & Stability Protocols
The "Dry Chain" Requirement
Stability is binary: stable in the absence of water, rapidly degrading in its presence.

Temperature: Store at 2°C to 8°C (refrigerated). Long-term storage at -20°C is optimal to

retard hydrolysis kinetics.

Atmosphere: Must be stored under an inert atmosphere (Argon or Nitrogen).

Container: Glass vials with PTFE-lined caps. Parafilm is insufficient for long-term moisture

exclusion; use electrical tape or heat-shrink bands over the cap junction.

Shelf-Life Validation
Before using a stored batch, perform a visual and pressure check:

Visual: If the liquid has turned cloudy or deposited a white solid crust, significant hydrolysis

has occurred (formation of sulfonic acid).

Pressure: If the septum/cap is domed, do not open. The vial is pressurized with HCl. Vent

carefully with a needle in a fume hood.

Handling & Experimental Protocols
Reaction Setup (The Anhydrous Standard)
Objective: Couple 3-Ethylpyrrolidine-1-sulfonyl chloride with an amine nucleophile while

preventing hydrolysis.
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Step-by-Step Workflow:

Glassware Prep: Flame-dry or oven-dry all reaction vessels. Flush with N₂.

Solvent Choice: Use anhydrous DCM or THF. Note: Avoid nucleophilic solvents like alcohols

or water.

Base Scavenger: Always include a non-nucleophilic base (e.g., Diisopropylethylamine

(DIPEA) or Triethylamine) to neutralize the HCl byproduct.

Stoichiometry: Use at least 1.2 equivalents of base relative to the sulfonyl chloride.

Addition: Add the sulfonyl chloride last, preferably as a solution in the reaction solvent,

dropwise at 0°C. This controls the exotherm.

Safe Quenching Protocol
Context: Unreacted sulfonyl chloride in the waste stream is a "time bomb" that can generate

acid/gas in waste drums.

Procedure:

Cool the reaction mixture to 0°C.

Add a solution of 1M aqueous NaOH or saturated NaHCO₃.

Mechanism: The base accelerates hydrolysis while neutralizing the generated HCl

immediately, preventing gas evolution.

Stir vigorously for 30 minutes to ensure complete destruction of the sulfonyl chloride before

phase separation.

Visualization of Safety Logic
Safe Handling Workflow
This diagram illustrates the "Self-Validating" workflow to ensure operator safety and chemical

integrity.
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Caption: Operational workflow emphasizing the integrity check and controlled quenching steps.

Hydrolysis & Decomposition Pathway
Understanding the decomposition chemistry is vital for recognizing hazards (HCl gas).
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Caption: Mechanism of hydrolysis showing the generation of corrosive HCl gas and sulfonic

acid.

Emergency Procedures
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Scenario Immediate Action

Skin Contact

Wipe, then Wash. Wipe off excess liquid with a

dry pad (to minimize reaction heat), then flush

with water for 15 mins. Seek medical aid.

Eye Contact

Flush immediately with water or saline for 15

mins. Hold eyelids open. Do not use

neutralization agents in the eye.

Spill (<10 mL)

Cover with dry sand or vermiculite. Do not use

water.[5][6] Scoop into a container and treat with

dilute NaOH in a fume hood.

Fire

Use CO₂, Dry Chemical, or Foam. Avoid water

jets which may spread the chemical and

accelerate HCl production.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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